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Compound of Interest

Compound Name: Metrizoic Acid

Cat. No.: B1260027 Get Quote

Essential Safety and Handling Guide for
Metrizoic Acid
For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This guide provides essential, immediate safety and

logistical information for the handling of Metrizoic Acid, including operational and disposal

plans, to foster a secure and productive research environment.

Chemical and Physical Properties
A summary of the key quantitative data for Metrizoic Acid is presented below, allowing for a

quick assessment of its fundamental properties.

Property Value

Molecular Formula C₁₂H₁₁I₃N₂O₄

Molecular Weight 627.94 g/mol [1]

Melting Point 281.5 °C (538.7 °F)[1]

Boiling Point 678.855 °C (1,253.9 °F)[1]

Appearance Solid powder[2]

Solubility Soluble in DMSO[2]
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Personal Protective Equipment (PPE)
When handling Metrizoic Acid, particularly in its powdered form, adherence to the following

personal protective equipment guidelines is mandatory to minimize exposure and ensure

personal safety.

PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields or a full-face shield.

Protects against dust particles,

splashes, and eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or butyl rubber).

Prevents skin contact and

potential irritation.

Body Protection

Impervious clothing, such as a

lab coat or disposable gown,

that closes in the back with

tight-fitting cuffs.

Minimizes skin exposure to the

chemical.

Respiratory Protection

A NIOSH-approved air-

purifying respirator with a

cartridge suitable for acid

gases and organic vapors

(yellow-labeled cartridge), and

a particulate filter (N95 or

higher).

Protects against inhalation of

harmful dust and potential

vapors, which can cause

respiratory irritation.

Experimental Workflow for Safe Handling
The following diagram outlines the procedural workflow for the safe handling of Metrizoic Acid,

from initial preparation to final disposal. Adherence to this workflow is critical for maintaining a

safe laboratory environment.
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Preparation
- Don appropriate PPE

- Work in a ventilated area

Weighing
- Use a chemical fume hood

- Avoid generating dust

Dissolution
- Add powder to solvent slowly
- Use appropriate glassware

Experimental Use
- Follow established protocols

- Maintain situational awareness

Decontamination
- Clean work surfaces and equipment with alcohol

Waste Disposal
- Segregate waste

- Follow institutional guidelines

Click to download full resolution via product page

Workflow for Safe Handling of Metrizoic Acid

Handling and Storage Protocols
Handling:

Avoid inhalation, and contact with eyes and skin.

Prevent the formation of dust and aerosols.

Work in a well-ventilated area, preferably in a chemical fume hood.
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Do not eat, drink, or smoke when using this product.

Wash hands and skin thoroughly after handling.

Storage:

Keep the container tightly sealed in a cool, well-ventilated area.

Protect from direct sunlight and sources of ignition.

Store the powdered form at -20°C.

Store solutions in tightly sealed vials at -20°C for up to one month or -80°C for up to six

months.

Metrizoic Acid is incompatible with strong acids/alkalis and strong oxidizing/reducing

agents.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving Metrizoic
Acid. The following logical relationship diagram illustrates the initial steps to be taken in

response to various types of exposure.

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Rinse with plenty of water
Remove contaminated clothing

Seek medical attention

Flush with water for 15 mins
Remove contact lenses
Seek medical attention

Move to fresh air
Provide CPR if needed
Seek medical attention

Rinse mouth
Do NOT induce vomiting

Call a poison center or doctor
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1260027?utm_src=pdf-body
https://www.benchchem.com/product/b1260027?utm_src=pdf-body
https://www.benchchem.com/product/b1260027?utm_src=pdf-body
https://www.benchchem.com/product/b1260027?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Response to Metrizoic Acid Exposure

Spill Response:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear full personal protective equipment.

For solutions, absorb with a finely-powdered liquid-binding material such as diatomite.

For powder, carefully sweep or vacuum the spilled material, avoiding dust generation.

Decontaminate surfaces and equipment by scrubbing with alcohol.

Collect all contaminated materials in a sealed container for proper disposal.

Disposal Plan
Metrizoic Acid is classified as very toxic to aquatic life with long-lasting effects. Therefore,

proper disposal is critical to prevent environmental contamination.

Do not dispose of Metrizoic Acid or its solutions down the drain. Iodinated contrast media

are persistent in the environment and can lead to the formation of toxic byproducts in

wastewater treatment systems.

All waste containing Metrizoic Acid, including contaminated PPE and cleaning materials,

must be collected in a designated, sealed, and properly labeled hazardous waste container.

Disposal must be conducted through an approved hazardous waste disposal facility in

accordance with all local, state, and federal regulations.

Consult with your institution's Environmental Health and Safety (EHS) department for

specific guidance on hazardous waste disposal procedures. Some institutions may have

recycling programs for iodinated contrast media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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